Cas no 1806681-34-4 (3-Fluoro-2-nitrophenylpropanoic acid)

• Product Name: 3-Fluoro-2-nitrophenylpropanoic acid
• CAS No: 1806681-34-4
• MF: C₉H₈FNO₄
• MW: 213.162526130676
• CID: 4938227
• Update Time: 2025-09-21

3-Fluoro-2-nitrophenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-nitrophenylpropanoic acid

• Inchi： 1S/C9H8FNO4/c1-5(9(12)13)6-3-2-4-7(10)8(6)11(14)15/h2-5H,1H3,(H,12,13)
• InChI Key： UOASAUGEOFNTCQ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1[N+](=O)[O-])C(C(=O)O)C

Computed Properties

• Exact Mass: 213.04373590 g/mol
• Monoisotopic Mass: 213.04373590 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 83.1
• Molecular Weight: 213.16